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Compound of Interest

Compound Name: N-Methylhexanamide

CAS No.: 3418-05-1

Cat. No.: B1216667

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Methylhexanamide is a fatty amide derivative of hexanoic acid. As a member of the amide

family, it possesses a carbonyl group bonded to a nitrogen atom. Its structure, consisting of a

six-carbon chain and a methyl group on the nitrogen, imparts specific physical and chemical

characteristics that are crucial for its potential applications in research and development. This

technical guide provides a comprehensive overview of the known physical properties of N-
Methylhexanamide, detailed experimental protocols for their determination, and logical

workflows for chemical characterization.

Core Physical Properties of N-Methylhexanamide
The physical properties of N-Methylhexanamide are fundamental to its handling, purification,

and application in various scientific contexts. The following table summarizes the key

quantitative data available for this compound.
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Property Value Reference

IUPAC Name N-methylhexanamide
[Computed by LexiChem 2.6.6]

[1]

CAS Number 3418-05-1

Molecular Formula C₇H₁₅NO
[Computed by PubChem 2.1]

[1]

Molecular Weight 129.20 g/mol
[Computed by PubChem 2.1]

[1]

Boiling Point 225.7 °C at 760 mmHg

Density 0.861 g/cm³

Flash Point 122.3 °C

Refractive Index 1.421

Kovats Retention Index 1123 (Standard non-polar)
[NIST Mass Spectrometry Data

Center][1]

Experimental Protocols for Physical Property
Determination
The following sections detail the standard methodologies for determining the key physical

properties of a liquid amide like N-Methylhexanamide.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.

Thiele Tube Method:

A small amount of the N-Methylhexanamide sample is placed in a small test tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube containing the

sample.
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The test tube is attached to a thermometer and heated in a Thiele tube containing a high-

boiling point oil.

The sample is heated until a steady stream of bubbles emerges from the open end of the

capillary tube.

The heat source is then removed, and the temperature at which the liquid begins to enter

the capillary tube is recorded as the boiling point.

Simple Distillation Method:

A larger volume of the sample (at least 5 mL) is placed in a distillation flask with boiling

chips.

A distillation apparatus is assembled with a condenser and a collection flask.

The sample is heated, and the temperature is monitored with a thermometer placed at the

vapor outlet.

The boiling point is the stable temperature at which the liquid is actively distilling.

Determination of Density
Density is the mass per unit volume of a substance.

An empty, dry graduated cylinder is weighed on an analytical balance.

A known volume of N-Methylhexanamide is added to the graduated cylinder, and the

volume is precisely recorded.

The graduated cylinder containing the liquid is reweighed.

The mass of the liquid is determined by subtracting the mass of the empty cylinder.

The density is calculated by dividing the mass of the liquid by its volume. This procedure is

typically repeated multiple times to ensure accuracy.

Determination of Refractive Index
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The refractive index measures how light propagates through a substance.

A few drops of the N-Methylhexanamide sample are placed on the prism of a calibrated

refractometer.

The prism is closed, and the light source is activated.

The user looks through the eyepiece and adjusts the controls until the boundary between the

light and dark regions aligns with the crosshairs.

The refractive index is read directly from the instrument's scale. The temperature at which

the measurement is taken should always be recorded as the refractive index is temperature-

dependent.

Spectroscopic Analysis
Spectroscopic techniques are essential for the structural elucidation and confirmation of N-
Methylhexanamide.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

Sample Preparation: A small amount of N-Methylhexanamide (5-25 mg for ¹H NMR, 50-

100 mg for ¹³C NMR) is dissolved in a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

Instrument Setup: The NMR tube containing the sample is placed in the spectrometer. The

instrument is locked onto the deuterium signal of the solvent, and the magnetic field is

shimmed to achieve homogeneity.

Data Acquisition: A standard pulse sequence is used to acquire the ¹H and ¹³C NMR

spectra. The number of scans is adjusted to obtain an adequate signal-to-noise ratio.

Infrared (IR) Spectroscopy:

Sample Preparation: For a liquid sample like N-Methylhexanamide, a thin film can be

created by placing a drop of the liquid between two salt plates (e.g., NaCl or KBr).

Data Acquisition: The salt plates are placed in the sample holder of an IR spectrometer. A

background spectrum is typically run first, followed by the sample spectrum.
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Mass Spectrometry (MS):

Sample Introduction: A dilute solution of N-Methylhexanamide is introduced into the mass

spectrometer, often via direct infusion or coupled with a chromatographic system like Gas

Chromatography (GC-MS).

Ionization: The sample is ionized using an appropriate method, such as electron ionization

(EI) or electrospray ionization (ESI).

Analysis and Detection: The resulting ions are separated based on their mass-to-charge

ratio (m/z) by a mass analyzer and detected.

Visualizations
Experimental Workflow for Chemical Characterization
The following diagram illustrates a typical workflow for the synthesis and characterization of a

chemical compound like N-Methylhexanamide.

Synthesis of N-Methylhexanamide

Purification (e.g., Distillation)

Physical Property Determination Spectroscopic Analysis

Boiling Point Density Refractive Index NMR (1H, 13C) IR Mass Spectrometry

Structure Confirmation
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Click to download full resolution via product page

Caption: Workflow for the synthesis and characterization of N-Methylhexanamide.

Logical Relationship of Spectroscopic Methods in
Structure Elucidation
This diagram shows how different spectroscopic techniques provide complementary

information for determining the structure of a molecule.
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Caption: Interrelation of spectroscopic methods for molecular structure determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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